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Compound of Interest

Compound Name: 6-Hepten-2-one, 4-methyl-
CAS No.: 35194-34-4
Cat. No.: B14686698
Get Quote
. J

Executive Summary & Molecule Analysis

4-methyl-6-hepten-2-one is a C8 unsaturated ketone characterized by a terminal alkene and a
mid-chain ketone functionality. Its amphiphilic nature—dominated by a hydrophobic alkyl
backbone but punctuated by a polar carbonyl group—dictates its solubility. It acts as a
"borderline" polar aprotic solute, showing high affinity for organic solvents ranging from non-
polar hydrocarbons to polar aprotic ethers, while remaining immiscible with water.

Structural Determinants of Solubility

» Hydrophobic Domain (C8 Skeleton): The 4-methyl and heptenyl chain provide significant Van
der Waals interaction sites, making the molecule highly soluble in non-polar solvents like
hexane and toluene.

e Polar Domain (Carbonyl Group @ C2): The ketone moiety introduces a dipole moment,
facilitating solubility in polar aprotic solvents (DCM, Acetone) and hydrogen-bond accepting
interactions with alcohols.

o Terminal Alkene (@ C6): The
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-system adds slight polarizability but does not significantly enhance water solubility
compared to the saturated analog.

Solubility Profile & Solvent Compatibility

The following data categorizes solvent compatibility based on experimental precedence for C8
unsaturated ketones and group contribution theory.

Quantitative Solubility Estimates (25°C)
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Solvent Class

Representative
Solvent

Solubility Status

Mechanistic Driver

Hydrocarbons

Hexane, Pentane

Miscible

London Dispersion
Forces dominate.

Ideal for extraction.

Chlorinated

Dichloromethane
(DCM), Chloroform

Miscible

Dipole-Dipole
interactions +
Dispersion. Excellent
for solubilizing crude

reaction mixtures.

Alcohols

Ethanol, Methanol

Miscible

Hydrogen bonding
(Solute acts as H-

bond acceptor).

Ethers

Diethyl Ether, THF

Miscible

Compatible polarity;
standard solvent for

synthesis/isolation.

Polar Aprotic

DMSO, DMF

Miscible

Strong dipole
interactions. Used for
nucleophilic

substitution reactions.

[1]

Agqueous

Water

Insoluble (< 1 g/L)

Hydrophobic effect;
energetic penalty of
cavity formation in
water network is too
high.

Thermodynamic Parameters (Hansen Solubility

Parameters)

To predict solubility in novel solvent blends, use the estimated Hansen Solubility Parameters
(HSP) for 4-methyl-6-hepten-2-one.
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Dispersion (

): ~16.0 MPa

(Derived from hydrocarbon backbone)

Polarity (

): ~6.5 MPa

(Derived from ketone dipole)

H-Bonding (

): ~5.0 MPa
(Ketone acceptor ability)

Molar Volume: ~145 cm?3/mol

Application: To optimize a solvent blend (e.g., for chromatography), aim for a solvent mixture
with a "Distance" (

) < 8.0 from these coordinates.

Experimental Protocols: Isolation & Purification

Since 4-methyl-6-hepten-2-one is often isolated as a reaction intermediate (e.g., from
acetoacetate alkylation), the following protocol ensures efficient recovery from aqueous
reaction media.

Protocol A: Liquid-Liquid Extraction (Workup)

Objective: Recover 4-methyl-6-hepten-2-one from an aqueous quench solution.
e Quench: Pour the reaction mixture into a 3x volume of saturated ammonium chloride (

) or brine.

o Why: Increases ionic strength to "salt out" the organic ketone, minimizing loss to the
agueous phase.
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Solvent Selection: Use Diethyl Ether (Et20) or Ethyl Acetate (EtOAC).

o Note: Et20 is preferred if the product is volatile, as Et20 removal (bp 35°C) minimizes
product loss compared to EtOAc (bp 77°C).

Extraction:
o Perform 3 extractions with the organic solvent (3 x 50 mL per 100 mL aqueous phase).
o Validation: Check the aqueous layer by TLC to ensure complete recovery.
Drying: Dry combined organics over anhydrous Magnesium Sulfate (
).
o Why: Sodium sulfate is slower;
is rapid and effective for ketones.
Concentration: Rotary evaporate at >200 mbar and <40°C bath temperature.

o Critical Warning: This molecule has a terminal alkene and a ketone; it is moderately
volatile.[2] Do not use high vacuum (<10 mbar) for prolonged periods at room
temperature, or you will lose the product.

Protocol B: Chromatographic Purification

Stationary Phase: Silica Gel 60. Mobile Phase: Hexane/Ethyl Acetate gradient.

e TLC Visualization: UV active (weak, due to non-conjugated alkene). Use Anisaldehyde or
KMnOa stain.

o Observation: Olefin will stain brown/yellow with KMnOas; Ketone reacts with Anisaldehyde
(purple/blue spots).

e Elution: Start with 100% Hexane

5% EtOAC
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10% EtOAc.
o Retardation Factor (
): Expect

in 9:1 Hexane:EtOAcC.

Visualization of Workflows
Figure 1: Solubility & Extraction Logic Map

This diagram illustrates the partitioning logic used to isolate the target molecule from a crude
synthesis mixture.
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Caption: Workflow for partitioning 4-methyl-6-hepten-2-one from aqueous media into organic
solvents.

Applications & Synthesis Context

This molecule primarily serves as a divergent intermediate in organic synthesis.
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o Oxy-Cope Rearrangement: It is often the product of the thermal rearrangement of tertiary
allylic vinyl carbinols.

o Terpenoid Synthesis: Used as a building block for constructing complex terpene skeletons
(e.g., Phomactins) due to the handle provided by the terminal alkene for further
functionalization (e.g., epoxidation, hydroboration).

o Reactivity Profile:
o Ketone (C2): Susceptible to nucleophilic attack (Grignard, reduction).
o Alkene (C6): Isolated terminal alkene; reactive toward electrophiles (

, MCPBA) but less reactive than electron-rich internal alkenes.

References

« Journal of the American Chemical Society. Synthesis of novel acyclic and cyclic systems via
sulfolene intermediates. (Referenced as Compound 12 in context of rearrangement
products).

 California Institute of Technology. Oxy Anion-Accelerated Rearrangements. (Thesis
describing synthesis and properties of 4-methyl-6-hepten-2-one, labeled Compound 16).

e PubChem. Compound Summary: 6-methyl-5-hepten-2-one (Isomer Reference).[3] National
Library of Medicine. (Used for comparative physicochemical property estimation).[4]

e Hansen, C. M.Hansen Solubility Parameters: A User's Handbook. CRC Press.[4] (Source for
group contribution methods used in parameter estimation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 4-
Methyl-6-hepten-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14686698/docs#technical-guide-solubility-profile-
handling-of-4-methyl-6-hepten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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